Cas no 2138423-47-7 (tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate)

• Product Name: tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate
• CAS No: 2138423-47-7
• MF: C₂₅H₂₈N₂O₂S₂
• MW: 452.63202381134
• CID: 4641200
• Update Time: 2025-07-23

tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CID 137698755
• tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate

• Inchi： 1S/C25H28N2O2S2/c1-25(2,3)29-24(28)27-13-11-26(12-14-27)20-7-5-9-22-19(20)16-23(31-22)17-6-4-8-21-18(17)10-15-30-21/h4-10,15,23H,11-14,16H2,1-3H3
• InChI Key： JKRIJPXWMPGCSN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=C3CC(C4=C5C=CSC5=CC=C4)SC3=CC=C2)CC1

Additional information on tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate

Research Brief on tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate (CAS: 2138423-47-7)

In recent years, the compound tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate (CAS: 2138423-47-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiophene and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors targeting specific biological pathways.

The synthesis and characterization of this compound have been extensively studied, with recent publications highlighting its role as a key intermediate in the production of pharmacologically active agents. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations, to achieve high yields and purity of the target molecule. These advancements have facilitated further exploration of its biological activities and mechanisms of action.

Recent studies have focused on the compound's interactions with various protein targets, particularly those involved in neurodegenerative diseases and cancer. Preliminary in vitro assays have demonstrated its ability to modulate specific enzymatic activities, suggesting its potential as a lead compound for drug development. For instance, one study reported its inhibitory effects on a kinase implicated in tumor progression, with IC50 values in the low micromolar range. These findings underscore the compound's relevance in oncology research.

In addition to its therapeutic potential, the physicochemical properties of tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate have been investigated to assess its drug-likeness. Computational modeling and experimental data indicate favorable solubility and permeability profiles, making it a viable candidate for further optimization. Researchers are currently exploring structural modifications to enhance its bioavailability and target specificity.

The safety and toxicological aspects of this compound are also under scrutiny. Recent toxicokinetic studies in animal models have provided preliminary data on its metabolic stability and potential side effects. These studies are crucial for advancing the compound through preclinical development stages and ensuring its suitability for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, tert-butyl 4-[2-(1-benzothiophen-4-yl)-2,3-dihydro-1-benzothiophen-4-yl]piperazine-1-carboxylate represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and address remaining challenges related to its development. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility across different disease areas.